Cas no 2228360-22-1 (tert-butyl N-1-(2,4-dichloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2,4-dichloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228360-22-1
• MF: C₁₄H₁₆Cl₂FNO₃
• MW: 336.186145782471
• CID: 6615621
• PubChem ID: 165657785
• Update Time: 2025-06-11

tert-butyl N-1-(2,4-dichloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2,4-dichloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate
• 2228360-22-1
• EN300-1889576
• tert-butyl N-[1-(2,4-dichloro-5-fluorophenyl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C14H16Cl2FNO3/c1-14(2,3)21-13(20)18(4)12(7-19)8-5-11(17)10(16)6-9(8)15/h5-7,12H,1-4H3
• InChI Key： TUBFQWYSYZHJDL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(C=O)N(C)C(=O)OC(C)(C)C)F)Cl

Computed Properties

• Exact Mass: 335.0491269g/mol
• Monoisotopic Mass: 335.0491269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-1-(2,4-dichloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate

Introduction to tert-butyl N-1-(2,4-dichloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228360-22-1)

tert-butyl N-1-(2,4-dichloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate, with the CAS number 2228360-22-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a carbamate functionality, and a substituted phenyl ring. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of tert-butyl N-1-(2,4-dichloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate is composed of a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring. The presence of chlorine and fluorine atoms on the phenyl ring imparts unique electronic and steric properties to the molecule, making it an interesting candidate for drug design and optimization. The carbamate functionality is known for its ability to form stable amide bonds, which can enhance the compound's stability and bioavailability.

Recent studies have highlighted the potential of tert-butyl N-1-(2,4-dichloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This property makes it a promising lead compound for the development of anti-inflammatory drugs. Additionally, preliminary studies have indicated that the compound may have antiviral properties, particularly against certain RNA viruses, which could be valuable in the context of emerging viral infections.

In terms of pharmacokinetics, tert-butyl N-1-(2,4-dichloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows it to cross biological membranes efficiently, while its stability under physiological conditions ensures sustained therapeutic effects. These properties are crucial for optimizing drug delivery and enhancing therapeutic outcomes.

The safety profile of tert-butyl N-1-(2,4-dichloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate has also been extensively evaluated. Preclinical studies have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, tert-butyl N-1-(2,4-dichloro-5-fluorophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228360-22-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full potential in various disease contexts, highlighting its significance in advancing drug discovery and development efforts.